![molecular formula C14H11Cl2NO3 B2425423 Methyl 5-chloro-1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate CAS No. 339024-16-7](/img/structure/B2425423.png)
Methyl 5-chloro-1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate
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Overview
Description
Methyl 5-chloro-1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the pyridinecarboxylate family, which has been extensively studied for its pharmacological properties. In
Scientific Research Applications
Cycloaddition Reactions and Ring Transformations
Research by Vandenberghe et al. (1996) delves into cycloadducts formed from Diels−Alder reactions involving pyrazinones, leading to products such as methyl 6-cyano-1,2-dihydro-2-oxo-4-pyridinecarboxylates. These compounds, including variations related to Methyl 5-chloro-1-(4-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate, demonstrate two alternative modes of ring transformation (Vandenberghe et al., 1996).
Crystal Structures of Related Compounds
Pandian et al. (2014) studied the crystal structures and conformational studies of compounds like ethyl 2-methyl-4-aryl-5-oxo-5H-indeno[1,2-b]pyridine-3-carboxylate, which share structural similarities with the compound . These studies aid in understanding the molecular configuration and interactions of these complex compounds (Pandian et al., 2014).
Synthesis Methods and Industrial Applications
Jing (2012) provides insights into improved synthesis methods for compounds like 5-chloro-2,3-dihydro-1-oxo-1H-indene-2-carboxylic acid methyl ester, a key intermediate in pesticide production, highlighting industrial applications. This research could be relevant to the synthesis and application of this compound in similar contexts (Jing, 2012).
Eco-Friendly Synthesis Approaches
Rodríguez et al. (2011) describe an eco-friendly methodology for synthesizing N-heterocycles related to dihydropyridines, which includes compounds structurally related to this compound. This approach emphasizes the reduction of environmental impact in chemical synthesis (Rodríguez et al., 2011).
Antifungal Activity
Research by Schwan et al. (1979) on a similar compound, methyl 1-(3,4-dichlorobenzyl)-hexahydro-2,3-dioxo-4-pyridinecarboxylate, demonstrated significant antifungal activity against various pathogenic yeast species. This indicates potential biomedical applications for structurally related compounds like this compound (Schwan et al., 1979).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, contributing to their biological activity .
Mode of Action
It’s likely that it interacts with its targets through a combination of covalent and non-covalent interactions, leading to changes in the target’s function .
Biochemical Pathways
Similar compounds have been involved in various biochemical pathways, including the suzuki–miyaura cross-coupling reaction .
Pharmacokinetics
A study on similar compounds revealed good pharmacokinetic profiles, suggesting potential for therapeutic use .
Result of Action
Similar compounds have shown various biological activities, such as antiviral, anti-inflammatory, and anticancer effects .
Properties
IUPAC Name |
methyl 5-chloro-1-[(4-chlorophenyl)methyl]-2-oxopyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11Cl2NO3/c1-20-14(19)12-6-11(16)8-17(13(12)18)7-9-2-4-10(15)5-3-9/h2-6,8H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZOAQLUGOCIWRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CN(C1=O)CC2=CC=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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